Cas no 1251017-57-8 (3-Hydroxymethyl-6,7-Dihydro-5H,9H-[1,2,4]Triazolo[4,3-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester(WX140184))
1251017-57-8 structure
Product Name:3-Hydroxymethyl-6,7-Dihydro-5H,9H-[1,2,4]Triazolo[4,3-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester(WX140184)
CAS No:1251017-57-8
MF:C12H20N4O3
MW:268.312202453613
CID:4564945
Update Time:2023-04-04
3-Hydroxymethyl-6,7-Dihydro-5H,9H-[1,2,4]Triazolo[4,3-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester(WX140184) Chemical and Physical Properties
Names and Identifiers
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- 3-Hydroxymethyl-6,7-Dihydro-5H,9H-[1,2,4]Triazolo[4,3-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester(WX140184)
- 3-Hydroxymethyl-6,7-Dihydro-5H,9H-[1,2,4]Triazolo[4,3-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester
- 5H-1,2,4-Triazolo[4,3-a][1,4]diazepine-8(9H)-carboxylic acid, 6,7-dihydro-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
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- Inchi: 1S/C12H20N4O3/c1-12(2,3)19-11(18)15-5-4-6-16-9(7-15)13-14-10(16)8-17/h17H,4-8H2,1-3H3
- InChI Key: BFFSLGFEWJRSSV-UHFFFAOYSA-N
- SMILES: N12C(CO)=NN=C1CN(C(OC(C)(C)C)=O)CCC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
3-Hydroxymethyl-6,7-Dihydro-5H,9H-[1,2,4]Triazolo[4,3-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester(WX140184) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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